Cas no 332099-10-2 (8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 332099-10-2
• MF: C₁₂H₁₇N₅O₂
• MW: 263.295681715012
• CID: 6551379
• Update Time: 2025-08-01

8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(dimethylamino)-3-methyl-7-(2-methylallyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-(dimethylamino)-3,7-dihydro-3-methyl-7-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C12H17N5O2/c1-7(2)6-17-8-9(13-11(17)15(3)4)16(5)12(19)14-10(8)18/h1,6H2,2-5H3,(H,14,18,19)
• InChI Key： ZQYMPIMZZGLMME-UHFFFAOYSA-N
• SMILES： N1(CC(C)=C)C2=C(N(C)C(=O)NC2=O)N=C1N(C)C

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 9.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 332099-10-2)

The compound 8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 332099-10-2) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its complex molecular architecture, featuring a dimethylamino group and a 2-methylprop-2-en-1-yl substituent, makes it a promising candidate for various applications, including drug development and enzymatic studies. Researchers are particularly interested in its potential as a modulator of biological pathways, given its resemblance to naturally occurring purines.

In recent years, the demand for specialized purine derivatives like 8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged due to their role in targeted therapies. This compound's tetrahydro-1H-purine-2,6-dione core is structurally analogous to xanthine, a key intermediate in purine metabolism. This similarity has led to investigations into its potential as an inhibitor or activator of enzymes such as phosphodiesterases and kinases, which are critical in cellular signaling. The inclusion of a dimethylamino group further enhances its solubility and bioavailability, making it a versatile scaffold for medicinal chemistry.

One of the most frequently searched questions about CAS No. 332099-10-2 revolves around its synthetic routes and purity standards. High-purity samples of this compound are essential for reproducible research, and advancements in chromatographic techniques have enabled its isolation with minimal impurities. Additionally, the compound's stability under various pH conditions has been a topic of interest, as it influences its applicability in drug formulation and biochemical assays. Researchers are also exploring its potential in neuroprotective and anti-inflammatory applications, aligning with current trends in precision medicine.

The 2-methylprop-2-en-1-yl moiety in 8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione introduces a reactive allyl group, which can be leveraged for further chemical modifications. This feature has sparked interest in its use as a building block for more complex molecules, particularly in the development of small-molecule therapeutics. The compound's ability to undergo selective functionalization at the allylic position makes it a valuable tool for synthetic chemists aiming to create libraries of bioactive compounds.

From an industrial perspective, the scalability of synthesizing CAS No. 332099-10-2 is a critical consideration. Optimized protocols involving catalytic methods or green chemistry principles are being explored to reduce environmental impact and production costs. Furthermore, its compatibility with high-throughput screening platforms has made it a candidate for large-scale drug discovery initiatives. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly valuable for their potential to address unmet medical needs.

In summary, 8-(dimethylamino)-3-methyl-7-(2-methylprop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from enzyme modulation to drug design, underscore its importance in modern research. With ongoing studies elucidating its mechanistic details and therapeutic potential, this compound is poised to remain a focal point in scientific discourse for years to come.